1-Nitro-4-(3-(trifluoromethyl)phenoxy)benzene
Overview
Description
1-Nitro-4-(3-(trifluoromethyl)phenoxy)benzene is a chemical compound with the molecular formula C13H8F3NO3 . It is also known by its CAS number 263266-22-4 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a study reported the synthesis of novel fluorinated polyimides via a two-step imidization with diamines and dianhydrides . Another study reported the synthesis of a compound via the reaction of 4-(3-hydroxypropyl)phenol with 1-(bromomethyl)-3-(trifluoromethyl)benzene .Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file . The structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The electrochemical and spectroelectrochemical investigation of metal-free and metallophthalocyanine containing 4-[3-(4-{[3 (trifluoromethyl)benzyl]oxy}phenyl)propoxy] groups on the peripheral positions have been investigated by CV, SWV and in situ spectroelectrochemistry for understanding of their redox behaviors .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, density, boiling point, and melting point . The electrochemical and in situ UV–Vis spectral change of complexes indicated their applicability in the fields of the electrochemical technologies .Scientific Research Applications
Synthesis and Material Development
- Polyimide Film Preparation : 1-Nitro-4-(3-(trifluoromethyl)phenoxy)benzene is used in synthesizing 1,3-bis(4-amino-2-trifluoromethyl-phenoxy)benzene, which is a precursor in the preparation of transparent polyimide films. These films demonstrate significant properties for potential applications in various industries (Fu Ju-sun, 2010).
Chemical Transformation Studies
- Nitration and Hydroxylation : The compound is involved in studies related to the nitration and hydroxylation of benzene, providing insights into chemical processes like transformation intermediates and formation rates in different conditions (D. Vione et al., 2004).
Spectroelectrochemical Properties
- Phthalocyanine Synthesis : It is used in the synthesis of novel peripherally tetra-substituted phthalocyanines, which have applications in electrochemical technologies due to their electron-transfer properties (Ayşe Aktaş Kamiloğlu et al., 2018).
Resin and Polymer Research
- Polyetherimide Synthesis : This compound is used in the synthesis of novel fluorine-containing polyetherimide. This research contributes to the development of materials with specific properties, suitable for various applications in industries such as plastics and coatings (Yu Xin-hai, 2010).
Catalytic Processes
- Benzene Hydroxylation : The compound is studied in the context of catalytic hydroxylation of benzene to phenol, a process crucial in petrochemicals, agrochemicals, and plastics production. This research aids in understanding and improving industrial chemical processes (T. Jiang et al., 2013).
Properties
IUPAC Name |
1-(4-nitrophenoxy)-3-(trifluoromethyl)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO3/c14-13(15,16)9-2-1-3-12(8-9)20-11-6-4-10(5-7-11)17(18)19/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZKXAWZIUQTCFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)[N+](=O)[O-])C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40287853 | |
Record name | 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40287853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2303-26-6 | |
Record name | 1-(4-Nitrophenoxy)-3-(trifluoromethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2303-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 52868 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002303266 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC52868 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=52868 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40287853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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